Cas no 832737-71-0 (1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione)

• Product Name: 1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione
• CAS No: 832737-71-0
• MF: C₁₅H₉Br₂ClO₂
• MW: 416.491761922836
• MDL: MFCD05667134
• CID: 5229010
• PubChem ID: 17024611
• Update Time: 2026-03-07

1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione

• MDL： MFCD05667134
• Inchi： 1S/C15H9Br2ClO2/c16-11-5-1-3-9(7-11)14(19)13(18)15(20)10-4-2-6-12(17)8-10/h1-8,13H
• InChI Key： AGLNTCIPKVVOIV-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(=O)C(Cl)C(C1=CC=CC(Br)=C1)=O

Additional information on 1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione

1,3-Bis(3-Bromophenyl)-2-Chloropropane-1,3-Dione: A Comprehensive Overview

The compound 1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione (CAS No. 832737-71-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of diones, which are known for their versatile reactivity and ability to participate in a wide range of chemical reactions. The structure of this molecule is characterized by two bromophenyl groups attached to the 1 and 3 positions of a propane backbone, with a chlorine atom at the 2 position and two ketone groups at the 1 and 3 positions. This unique combination of functional groups makes it an intriguing subject for research in fields such as organic synthesis, material science, and pharmacology.

Recent studies have highlighted the importance of bromophenyl groups in modulating the electronic properties of molecules. The presence of these groups in 1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione contributes to its high reactivity and selectivity in various chemical transformations. For instance, researchers have explored the use of this compound as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. Its ability to undergo nucleophilic attacks at the carbonyl positions has been particularly valuable in designing novel synthetic pathways.

The chlorine atom at the central position of this molecule plays a crucial role in its chemical behavior. It acts as an electron-withdrawing group, enhancing the electrophilic character of the adjacent carbonyl groups. This property has been leveraged in the development of catalysts for organic reactions. For example, recent findings suggest that this compound can serve as an efficient catalyst in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

In terms of applications, 1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and sensing technologies. Furthermore, its role as a building block in supramolecular chemistry has been explored, with researchers investigating its ability to form self-assembled structures under specific conditions.

The synthesis of 1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione involves a multi-step process that combines principles from both organic and organometallic chemistry. The key steps include the bromination of phenol derivatives and subsequent coupling reactions to form the dione structure. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, paving the way for industrial applications.

From a pharmacological perspective, this compound has been studied for its potential as a drug delivery agent. Its unique structure allows for controlled release mechanisms when incorporated into polymer matrices. Early-stage research indicates that it could be used to develop targeted drug delivery systems with enhanced bioavailability and reduced side effects.

In conclusion, 1,3-bis(3-bromophenyl)-2-chloropropane-1,3-dione (CAS No. 832737-71-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking innovative solutions in organic synthesis, materials science, and pharmacology. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.